Cas no 2137552-08-8 (1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride)

• Product Name: 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride
• CAS No: 2137552-08-8
• MF: C₈H₆Cl₃FO₂S
• MW: 291.554441928864
• CID: 5287031
• Update Time: 2025-06-09

1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-2-fluorophenyl)ethane-1-sulfonyl chloride
• 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 3,5-dichloro-2-fluoro-α-methyl-

• Inchi： 1S/C8H6Cl3FO2S/c1-4(15(11,13)14)6-2-5(9)3-7(10)8(6)12/h2-4H,1H3
• InChI Key： RPUSPHSHPWMZSV-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=C(C=C(C=1F)Cl)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5

Additional information on 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride

Introduction to 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride (CAS No. 2137552-08-8)

1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride (CAS No. 2137552-08-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a sulfonyl chloride functional group and a substituted phenyl ring. These properties make it an important intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride is C₉H₆Cl₃FOS, and its molecular weight is 294.04 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity allows it to participate in a wide range of chemical reactions, making it a valuable building block in synthetic chemistry.

In recent years, there has been increasing interest in the use of 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride in the development of novel pharmaceuticals. One of the key areas of research has been its application in the synthesis of antiviral agents. Studies have shown that compounds derived from this intermediate exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes viruses. This makes it a promising candidate for the development of new antiviral drugs.

Beyond its pharmaceutical applications, 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride has also found use in the field of materials science. Its unique chemical properties make it suitable for the synthesis of advanced polymers and coatings with enhanced performance characteristics. For example, researchers have developed new polymer materials using this compound that exhibit improved thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace, automotive, and electronics.

The synthesis of 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3,5-dichloro-2-fluorobenzene with ethanesulfonyl chloride in the presence of a suitable catalyst. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

In terms of safety and handling, it is important to note that 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride is a reactive compound and should be handled with appropriate precautions. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and a lab coat when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible substances.

The environmental impact of 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride is another important consideration. While there are currently no specific regulations governing its use or disposal, best practices should be followed to minimize any potential environmental harm. Proper waste management procedures should be implemented to ensure that any by-products or unused material are disposed of safely.

In conclusion, 1-(3,5-Dichloro-2-fluorophenyl)ethanesulfonyl chloride (CAS No. 2137552-08-8) is a multifunctional compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical properties make it an essential intermediate in the synthesis of advanced materials and novel drugs. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.